Cas no 1042589-50-3 ((3-methoxypropyl)1-(5-methylfuran-2-yl)ethylamine)

• Product Name: (3-methoxypropyl)1-(5-methylfuran-2-yl)ethylamine
• CAS No: 1042589-50-3
• MF: C₁₁H₁₉NO₂
• MW: 197.27406334877
• CID: 5156685
• PubChem ID: 43205068
• Update Time: 2026-03-04

(3-methoxypropyl)1-(5-methylfuran-2-yl)ethylamine Chemical and Physical Properties

Names and Identifiers

• 2-Furanmethanamine, N-(3-methoxypropyl)-α,5-dimethyl-
• (3-methoxypropyl)1-(5-methylfuran-2-yl)ethylamine

• Inchi： 1S/C11H19NO2/c1-9-5-6-11(14-9)10(2)12-7-4-8-13-3/h5-6,10,12H,4,7-8H2,1-3H3
• InChI Key： JEPGMVZJLUJBEX-UHFFFAOYSA-N
• SMILES： C(C1=CC=C(C)O1)(C)NCCCOC

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on (3-methoxypropyl)1-(5-methylfuran-2-yl)ethylamine

Introduction to (3-methoxypropyl)1-(5-methylfuran-2-yl)ethylamine (CAS No. 1042589-50-3)

(3-methoxypropyl)1-(5-methylfuran-2-yl)ethylamine, also known by its CAS number 1042589-50-3, is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a 3-methoxypropyl group and a 5-methylfuran-2-yl moiety, both of which contribute to its distinct chemical properties and potential biological activities.

The chemical structure of (3-methoxypropyl)1-(5-methylfuran-2-yl)ethylamine consists of a central ethylamine backbone, with the 3-methoxypropyl group attached to one nitrogen atom and the 5-methylfuran-2-yl group attached to the other. The presence of these functional groups imparts specific physicochemical properties to the molecule, such as solubility, stability, and reactivity. These properties are crucial for understanding the compound's behavior in various biological systems and its potential applications in drug development.

Recent studies have highlighted the potential therapeutic applications of (3-methoxypropyl)1-(5-methylfuran-2-yl)ethylamine. One area of particular interest is its role in modulating neurotransmitter systems. Research has shown that this compound can interact with specific receptors in the central nervous system (CNS), potentially affecting neurotransmitter release and receptor activation. This interaction could have implications for treating neurological disorders such as anxiety, depression, and neurodegenerative diseases.

In addition to its potential as a therapeutic agent, (3-methoxypropyl)1-(5-methylfuran-2-yl)ethylamine has been studied for its effects on cellular signaling pathways. Studies have demonstrated that this compound can influence key signaling molecules involved in cell growth, differentiation, and apoptosis. These findings suggest that (3-methoxypropyl)1-(5-methylfuran-2-yl)ethylamine may have broader applications in areas such as cancer research and regenerative medicine.

The pharmacokinetic properties of (3-methoxypropyl)1-(5-methylfuran-2-yl)ethylamine have also been investigated. Research has shown that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. Its bioavailability and half-life are important factors to consider when evaluating its potential as a drug candidate. Preclinical studies have indicated that (3-methoxypropyl)1-(5-methylfuran-2-yl)ethylamine can be effectively delivered to target tissues with minimal side effects, making it a promising candidate for further development.

Clinical trials are an essential step in translating laboratory findings into practical applications. While clinical data on (3-methoxypropyl)1-(5-methylfuran-2-yl)ethylamine are still limited, early-phase trials have shown promising results. These trials have focused on assessing the safety and efficacy of the compound in small patient populations. Preliminary findings suggest that (3-methoxypropyl)1-(5-methylfuran-2-yl)ethylamine is well-tolerated and exhibits therapeutic benefits in certain conditions.

The future of (3-methoxypropyl)1-(5-methylfuran-2-yl)ethylamine in pharmaceutical research looks promising. Ongoing studies are exploring its potential in combination therapies, where it may enhance the effectiveness of existing treatments or reduce side effects. Additionally, researchers are investigating the use of advanced delivery systems to optimize the pharmacological profile of this compound.

In conclusion, (3-methoxypropyl)1-(5-methylfuran-2-yl)ethylamine (CAS No. 1042589-50-3) is a versatile compound with a range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and favorable biological properties make it an intriguing candidate for further investigation. As research continues to advance, it is likely that new insights into the mechanisms of action and therapeutic potential of this compound will emerge, paving the way for innovative treatments in various medical fields.